4-cyclohexyl-5-methyl-4H-1,2,4-triazole-3-thiol
CAS No.: 38942-56-2
Cat. No.: VC3827409
Molecular Formula: C9H15N3S
Molecular Weight: 197.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38942-56-2 |
|---|---|
| Molecular Formula | C9H15N3S |
| Molecular Weight | 197.3 g/mol |
| IUPAC Name | 4-cyclohexyl-3-methyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C9H15N3S/c1-7-10-11-9(13)12(7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H,11,13) |
| Standard InChI Key | TVUFIKOJYIKYPF-UHFFFAOYSA-N |
| SMILES | CC1=NNC(=S)N1C2CCCCC2 |
| Canonical SMILES | CC1=NNC(=S)N1C2CCCCC2 |
Introduction
Structural and Molecular Characteristics
The compound’s core structure consists of a 1,2,4-triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms. Substituents at the 4- and 5-positions—cyclohexyl and methyl groups, respectively—impart steric bulk and influence electronic properties. The thiol (-SH) group at the 3-position enhances its potential for forming disulfide bonds or coordinating with metal ions, making it relevant in catalysis and materials science .
Table 1: Key Molecular Properties
| Property | Value | Source |
|---|---|---|
| CAS Number | 38942-56-2 | |
| Molecular Formula | ||
| Molecular Weight | 197.3 g/mol | |
| Density | Not reported | — |
| Boiling Point | Not reported | — |
| Melting Point | Not reported | — |
The absence of reported melting or boiling points in available literature highlights gaps in thermodynamic data, suggesting opportunities for further experimental characterization .
| Hazard Category | GHS Code | Precautionary Measures |
|---|---|---|
| Acute Toxicity (Oral) | H302 | Avoid ingestion |
| Skin Irritation | H315 | Wear protective gloves/clothing |
| Eye Irritation | H319 | Use eye protection |
| Respiratory Irritation | H335 | Ensure adequate ventilation |
First aid measures include rinsing eyes with water for 15 minutes (H319) and seeking medical attention if swallowed (H302) . These guidelines underscore the need for rigorous laboratory safety protocols when handling this compound.
Research Gaps and Future Directions
Current literature lacks detailed pharmacokinetic, toxicological, and synthetic studies on this compound. Priority areas for future research include:
-
Thermodynamic Profiling: Determination of melting/boiling points and solubility parameters.
-
Biological Screening: Evaluation of antimicrobial, anticancer, or enzyme-inhibitory activity.
-
Process Optimization: Development of scalable synthetic routes for industrial applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume